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Compound of Interest

Compound Name: 2-Hydroxyisophthalic acid

Cat. No.: B1222774

An In-depth Technical Guide on 2-
Hydroxyisophthalic Acid

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document clarifies the structural distinction between 2-hydroxyisophthalic
acid and p-hydroxybenzoic acid before providing a detailed overview of 2-hydroxyisophthalic
acid.

Introduction: Structural Clarification and Overview

A common point of confusion in aromatic acid chemistry is the relationship between various
substituted benzoic acids. It is essential to establish from the outset that 2-hydroxyisophthalic
acid is not a derivative of p-hydroxybenzoic acid. Their core structures are fundamentally
different.

e p-Hydroxybenzoic acid features a single carboxyl group (-COOH) and a single hydroxyl
group (-OH) in a para (1,4) arrangement on a benzene ring.

e 2-Hydroxyisophthalic acid, also known as 3-carboxysalicylic acid, is a dicarboxylic acid. It
is a derivative of isophthalic acid (benzene-1,3-dicarboxylic acid), with an additional hydroxyl
group at the 2-position.
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This guide provides a comprehensive technical overview of 2-hydroxyisophthalic acid,
focusing on its synthesis, properties, and applications, particularly its significant role as a
building block in coordination chemistry and materials science.

Physicochemical and Structural Properties

2-Hydroxyisophthalic acid is a crystalline solid that possesses unique characteristics owing
to the specific arrangement of its functional groups. The presence of two carboxylic acid groups
and an adjacent hydroxyl group allows for versatile coordination with metal ions and diverse
hydrogen bonding interactions.

Table 1: Key Properties of 2-Hydroxyisophthalic Acid

Property Value

IUPAC Name 2-Hydroxybenzene-1,3-dicarboxylic acid
Other Names 3-Carboxysalicylic acid

CAS Number 601-97-8

Molecular Formula CsHeOs

Molecular Weight 182.13 g/mol

Appearance White to off-white crystalline powder
Melting Point 243-247 °C (decomposes)

Solubility Soluble in ethanol, ether, and hot water.

Synthesis of 2-Hydroxyisophthalic Acid

The primary route for synthesizing 2-hydroxyisophthalic acid is through the carboxylation of
m-hydroxybenzoic acid, a process analogous to the Kolbe-Schmitt reaction. This reaction
involves the treatment of the phenoxide derived from m-hydroxybenzoic acid with carbon
dioxide under elevated temperature and pressure.
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Detailed Experimental Protocol: Carboxylation of m-
Hydroxybenzoic Acid

This protocol is a representative synthesis based on the Kolbe-Schmitt reaction, adapted for
the preparation of 2-hydroxyisophthalic acid.[1][2][3][4][5]

Materials:

m-Hydroxybenzoic acid

Potassium hydroxide (KOH)

Carbon dioxide (CO2), high pressure

Hydrochloric acid (HCI), concentrated

Water

High-pressure autoclave reactor
Procedure:

o Formation of the Potassium Salt: In a suitable reaction vessel, dissolve m-hydroxybenzoic
acid in an aqueous solution of potassium hydroxide. The molar ratio should ensure the
formation of the dipotassium salt.

o Dehydration: The resulting solution is carefully heated under vacuum to remove water,
yielding the anhydrous potassium salt of m-hydroxybenzoic acid as a dry powder. Complete
dryness is crucial as moisture reduces the reaction yield.[1]

o Carboxylation: The anhydrous salt is transferred to a high-pressure autoclave. The vessel is
sealed and purged with nitrogen before being pressurized with carbon dioxide to
approximately 100 atm. The reactor is then heated to around 200-240°C and maintained for
several hours with constant agitation.

o Work-up and Isolation: After cooling, the autoclave is carefully depressurized. The solid
reaction mixture is dissolved in hot water.
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 Acidification: The aqueous solution is filtered to remove any insoluble byproducts. The clear
filtrate is then acidified with concentrated hydrochloric acid until the pH is strongly acidic (pH
1-2).

» Precipitation and Purification: 2-Hydroxyisophthalic acid precipitates as a solid upon
acidification. The mixture is cooled to maximize precipitation. The crude product is collected
by vacuum filtration, washed with cold water, and can be further purified by recrystallization
from hot water or a suitable organic solvent.

Synthesis Workflow Diagram

The logical steps of the synthesis process are visualized below.
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Caption: Workflow for the synthesis of 2-hydroxyisophthalic acid.
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Applications in Research and Development

The trifunctional nature of 2-hydroxyisophthalic acid makes it a highly valuable ligand, or
"linker," in coordination chemistry, particularly for the synthesis of Metal-Organic Frameworks
(MOFs).

Metal-Organic Frameworks (MOFs)

MOFs are crystalline materials constructed from metal ions or clusters connected by organic
linkers. The specific geometry and functional groups of 2-hydroxyisophthalic acid allow for
the formation of porous frameworks with tailored properties.

o Coordination: The two carboxylate groups and the hydroxyl group can coordinate to metal
centers in various modes, leading to diverse network topologies.

o Functionality: The hydroxyl group pointing into the pores of the MOF can serve as a site for
post-synthetic modification or as an active site for catalysis and selective guest binding.

Applications for MOFs built with this linker include:

Gas storage and separation

Catalysis

Chemical sensing

Drug delivery

Logical Diagram: Role as a MOF Linker

This diagram illustrates the conceptual role of 2-hydroxyisophthalic acid in forming a
functional MOF structure.
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Caption: Conceptual role of 2-hydroxyisophthalic acid in MOF construction.

Conclusion

While not a derivative of p-hydroxybenzoic acid, 2-hydroxyisophthalic acid is a significant
compound in its own right. Its synthesis via the Kolbe-Schmitt reaction provides access to a
versatile building block essential for the development of advanced materials like Metal-Organic
Frameworks. The unique arrangement of its three functional groups imparts properties that are
actively being exploited by researchers in materials science and drug development to create
materials with precisely controlled structures and functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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